1-(4-chlorophenyl)-5-(1-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 1-(4-chlorophenyl)-5-(1-phenylethyl)pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C19H15ClN4O/c1-13(14-5-3-2-4-6-14)23-12-21-18-17(19(23)25)11-22-24(18)16-9-7-15(20)8-10-16/h2-13H,1H3
• InChI Key: FWIXDZZFGBCBAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)Cl
• Molecular Formula: C19H15ClN4O
• Molecular Weight: 350.8 g/mol
• CAS No.: 852441-39-5

Description

1-(4-chlorophenyl)-5-(1-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C19H15ClN4O and its molecular weight is 350.81. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Agents

• Antimicrobial and Anticancer Activities : Novel pyrazole derivatives, including compounds structurally related to 1-(4-chlorophenyl)-5-(1-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one, have been synthesized and evaluated for their antimicrobial and anticancer activities. Some derivatives exhibited higher anticancer activity than doxorubicin, a reference drug, alongside significant antimicrobial effects (Hafez, H., El-Gazzar, A. R. B. A., & Al-Hussain, S., 2016). Additionally, linked heterocyclic compounds containing pyrazole-pyrimidine-thiazolidin-4-one have shown good inhibitory activity against various tested organisms (Reddy, C. S., Devi, M. V., Sunitha, M., & Nagaraj, A., 2010).

Anti-inflammatory and Analgesic Activities

• Anti-inflammatory and Antibacterial Agents : Microwave-assisted synthesis has been employed to develop novel pyrazoline derivatives attached to a pyrimidine moiety, showing promising anti-inflammatory and antibacterial activities. Some of these compounds exhibited higher in vivo anti-inflammatory activity, as well as potent antibacterial activity (Ravula, P., Babu, V., Manich, P., Rika, Chary, N. R., & Ch, J. N. S., 2016).

Herbicidal Activity

• Herbicidal Activities : Synthesis of pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives has led to compounds with significant herbicidal activity, demonstrating good inhibition against the roots of Brassica napus (rape) and Echinochloa crusgalli (barnyard grass) at certain dosages (Luo, J., Zhao, A., Zheng, C., & Wang, T., 2017).

Spectroscopic and Biological Evaluations

• Spectroscopic and Biological Evaluations : Research on substituted thiazole linked pyrazoline scaffolds has involved spectroscopic characterization, single crystal X-ray and Hirshfeld analysis, alongside in vitro antioxidant and antimicrobial screening. These studies have unveiled the compounds' potential as antimicrobial agents with varying degrees of activity based on their structural modifications (Salian, V. V., Narayana, B., Sarojini, B., Kumar, M. S., Nagananda, G. S., Byrappa, K., & Kudva, A., 2017).

Mechanism of Action

The mechanism of action of similar compounds has been discussed in the literature.

Safety and Hazards

The safety and hazards associated with similar compounds have been discussed in the literature.

Future Directions

The future directions for the research on similar compounds could involve the discovery of new pesticides with new modes of action due to the increasing evolution of pesticide resistance. Additionally, the development of new antimicrobial molecules effective against pathogenic microorganisms is another potential future direction.